2'-Amino-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid

• IUPAC Name: 4-[2-amino-3-(4-carboxyphenyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H15NO4/c21-18-16(12-4-8-14(9-5-12)19(22)23)2-1-3-17(18)13-6-10-15(11-7-13)20(24)25/h1-11H,21H2,(H,22,23)(H,24,25)
• InChI Key: XQEPASCLPCAGTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC=C(C=C2)C(=O)O)N)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol

Description

2'-Amino-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid is a useful research compound. Its molecular formula is C20H15NO4 and its molecular weight is 333.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Dye and Lanthanide Adsorption

2'-Amino-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid, as a ligand in metal-organic frameworks (MOFs), exhibits significant capacity and selectivity for dye adsorption. It is particularly effective in adsorbing cationic dyes like methylene blue due to its anionic framework and channel-type voids. Additionally, these MOFs show varying adsorption properties for rare earth ions like Eu3+ and Tb3+, influenced by the structural differences caused by substituent variations on the ligands (Gao et al., 2019).

Catalysis and CO2 Conversion

Another application involves the conversion of CO2. By grafting urea groups into a MOF that includes 2'-Amino-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid, efficient catalytic conversion of CO2 into cyclic carbonate is achieved. This process, which occurs under ambient conditions, illustrates the MOF's potential as a high-efficiency catalyst for chemical CO2 conversion (Wei & Ye, 2019).

Magnetism in Organic Nitroxides

In the realm of organic chemistry, the compound plays a role in forming stacked, intercalated, hydrogen-bonded chains in conjugated organic nitroxides. This structure leads to significant magnetic interactions, contributing to the compound's one-dimensional Heisenberg antiferromagnetic behavior (Field & Lahti, 2003).

Pharmaceutical Applications

In pharmaceutical research, MOFs containing 2'-Amino-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid are explored for their inhibitory activity on scar tissue hyperplasia. This is achieved by reducing the activity of the VEGF signaling pathway, which can potentially lead to new treatments for scar-related conditions (Deng et al., 2020).

Photophysical Properties

This compound also finds use in the synthesis of luminescent materials. For instance, derivatives like 2-amino-3-carboxamide-1,1′-biaryls show blue luminescence with large Stokes shifts, indicating potential applications in optical materials and sensors (Novanna et al., 2020).

Crystal Engineering

In crystal engineering, the compound is utilized to investigate the effects of hydrogen bonding on crystal packing. This research is fundamental in understanding the assembly of molecular structures and could have implications in the design of new materials (Owczarzak et al., 2013).